Cas no 2106811-41-8 (tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate
• CAS No: 2106811-41-8
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5290418
• Update Time: 2026-03-10

tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H21NO4/c1-8(10(14)16-5)9-6-13(7-9)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3
• InChI Key： SZDVQRAEJGHKSV-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(C)C(OC)=O)C1

Additional information on tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate (CAS No. 2106811-41-8)

Tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate, with the CAS number 2106811-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and an 1-methoxy-1-oxopropan-2-yl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in azetidine derivatives due to their ability to interact with biological targets in novel ways. The tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards its intended target. Additionally, the 1-methoxy-1-oxopropan-2-yl substituent introduces a polar functional group that can enhance solubility and bioavailability, critical factors in drug design. These characteristics make Tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate a promising candidate for further exploration in medicinal chemistry.

The compound's potential applications extend to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents. Current research suggests that azetidine derivatives can modulate enzyme activity and signal transduction pathways, offering a basis for developing novel therapeutic strategies. For instance, studies have shown that certain azetidine-based compounds can inhibit the activity of kinases and other enzymes involved in cancer progression. The structural versatility of Tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate allows for modifications that could enhance its efficacy and reduce side effects, making it an attractive scaffold for drug discovery.

The synthesis of Tert-butyl 3-(1-methoxy-1-oxopropan-2-yl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group typically involves alkylation reactions, while the incorporation of the 1-methoxy-1-oxopropan-2-yl moiety may involve etherification or oxidation processes. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yield and purity. The compound's stability under various conditions is also a critical consideration, as it must maintain its integrity during storage and transportation.

In terms of biological evaluation, Tert-butyl 3-(1-methoxy-1-oxypropan -2 - yl)azetidine - 1 - carbox ylate has shown promise in preclinical studies. Researchers have investigated its interaction with various protein targets, including those involved in metabolic diseases and neurological disorders. The compound's ability to modulate these targets suggests potential therapeutic benefits. For example, preliminary data indicate that it may interfere with pathways associated with inflammation and oxidative stress, which are implicated in chronic diseases such as arthritis and neurodegenerative conditions. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery processes. Molecular modeling and virtual screening techniques have been employed to identify promising candidates like Tert-butyl 3-(1-methoxy - 1 - oxop ropan -2 - yl)azetidine - 1 - carbox ylate based on their predicted binding affinities and pharmacokinetic properties. These approaches not only save time but also reduce costs associated with traditional high-throughput screening methods. As computational power continues to advance, the identification of novel compounds with optimized properties will become more efficient.

The safety profile of Tert-butyl 3-(1-methoxy - 1 - oxop ropan -2 - yl)azetidine - 1 - carbox ylate is another critical aspect that requires thorough evaluation. While preliminary studies suggest that it exhibits low toxicity at tested doses, comprehensive toxicological assessments are necessary before considering clinical applications. These studies would include acute toxicity tests, chronic exposure evaluations, and assessment of potential long-term effects on organ systems. Ensuring the safety of new compounds is paramount to their successful translation from laboratory research to clinical use.

The regulatory landscape for new pharmaceutical entities is stringent and requires compliance with various guidelines set forth by global health authorities. Manufacturers must navigate complex regulatory pathways to obtain approval for clinical trials and subsequent market release. Documentation detailing the synthesis process, analytical characterization, pharmacological activity, safety data, and proposed clinical use is essential for regulatory submissions. Companies investing in compounds like Tert-butyl 3-(1-methoxy - 1 - oxop ropan -2 - yl)azetidine - 1 - carbox ylate must be prepared to meet these rigorous requirements.

In conclusion, Tert-butyl 3-(1-methoxy - 1 - oxop ropan -2 - yl)azetidine - 1 - carbox ylate (CAS No. 2106811 -41 –8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a versatile scaffold for drug development, while ongoing research continues to uncover its biological activities and mechanisms of action. As the field progresses toward more targeted and personalized medicine approaches，compounds like this one will play an increasingly important role in addressing unmet medical needs.